STING antagonist 1

• Molecular Formula: C31H30FN7
• Molecular Weight: 519.6 g/mol
• InChI: InChI=1S/C31H30FN7/c1-4-26-23(15-21-16-37(2)36-30(21)33-26)31-34-28(29(38(31)3)20-13-14-20)22-11-8-12-27-24(22)17-39(35-27)18-25(32)19-9-6-5-7-10-19/h5-12,15-17,20,25H,4,13-14,18H2,1-3H3/t25-/m0/s1
• InChIKey: FAPBKTWPKZYLPU-VWLOTQADSA-N

STING Antagonist 1 (Compound 107): High-Potency Human STING Antagonist

STING antagonist 1, also designated Compound 107, is a small-molecule antagonist of the stimulator of interferon genes (STING) protein with a reported IC50 of 3.8 nM for human STING [1]. It further demonstrates inhibitory efficacy in human whole blood with an IC50 of 31 nM, confirming its activity in a physiologically relevant ex vivo milieu [1]. The compound has a molecular formula of C31H30FN7, a molecular weight of 519.62 g/mol, and a CAS number of 3036981-21-9 . It is primarily utilized in preclinical research for autoimmune and inflammatory disease models characterized by pathological STING pathway activation.

Pathway study Human STING signaling inhibition

Assay context Cell-free and cell-based human STING assays; whole blood ex vivo

Species focus Human-selective target engagement

• [1] STING antagonist 1 Product Data Sheet, PeptideDB. Bioactivity: IC50 of 3.8 nM in STING assay; IC50 of 31 nM in human whole blood. View Source

Risks of STING Antagonist Substitution

Substituting STING antagonist 1 with another in-class inhibitor without rigorous validation risks experimental failure, as STING antagonists constitute a functionally heterogeneous group with vastly different potency scales, mechanisms of action, and species selectivity profiles. For instance, the competitive antagonist SN-011 exhibits an IC50 of 76 nM against STING signaling , approximately 20-fold weaker than STING antagonist 1 (IC50 3.8 nM). Furthermore, compounds like C-176 are reported as selective for mouse STING [1], rendering them unsuitable for human-targeted studies, while covalent inhibitors such as H-151 operate through irreversible palmitoylation site modification rather than direct ligand-competitive antagonism [1]. This mechanistic and quantitative divergence makes direct head-to-head data, as provided in the Evidence Guide below, indispensable for scientific procurement decisions.

Potency scale mismatch

STING antagonists vary widely in inhibitory potency; a ~20-fold difference may shift required working concentrations and off-target profiles.

Mechanism divergence

Covalent, irreversible modifiers (e.g., H-151) act through palmitoylation-site modification, not direct ligand-competitive antagonism, limiting functional comparability.

Species selectivity gap

Mouse-selective inhibitors (e.g., C-176) show minimal human STING activity; human-targeted studies require human-active compounds.

• [1] STING Inhibitor Comparison, AdooQ Bioscience. H-151 is a covalent human STING antagonist; C-176 is a mouse-selective covalent STING inhibitor. View Source

Quantitative Comparison vs. Key STING Antagonists

Human STING Potency vs. SN-011

STING antagonist 1 demonstrates a 20-fold higher potency for human STING compared to the well-characterized competitive inhibitor SN-011. The target compound achieves an IC50 of 3.8 nM , versus an IC50 of 76 nM for SN-011 under comparable STING signaling inhibition assays . This significant potency advantage positions STING antagonist 1 as a more effective tool for near-complete pathway blockade at lower concentrations, crucial for minimizing off-target effects.

Human STING potency vs SN-011

Cross-study context

3.8 nM vs 76 nM (≈20-fold)

Reported assay potency difference; supports lower-concentration pathway blockade evaluation.

Specific assay conditions may vary across studies; cross-study data to verify.

Evidence Dimension	Human STING signaling inhibition potency (IC50)
Target Compound Data	3.8 nM
Comparator Or Baseline	SN-011: 76 nM
Quantified Difference	20-fold more potent (3.8 vs 76 nM)
Conditions	Cell-free or cell-based human STING signaling assays; specific assay conditions may vary across studies

Why This Matters

A lower IC50 allows for achieving complete target engagement at lower compound concentrations, reducing the risk of non-specific cytotoxicity or off-target pharmacology in cellular and in vivo experiments.

Human Whole Blood Activity

STING antagonist 1 retains high potency in a physiologically relevant human whole blood assay, inhibiting STING-dependent signaling with an IC50 of 31 nM [1]. In contrast, the covalent antagonist H-151, while also active in human cells, reports its primary potency data in recombinant protein or isolated cellular assays, often lacking the same depth of quantitative whole-blood activity data . The availability of a defined whole-blood IC50 provides procurement teams with a critical parameter for estimating the compound's functional concentration in more complex biological fluids, a key variable for experimental design and dosing calculations.

Human whole blood activity

Reported

IC50 31 nM in whole blood; H-151 comparator: cell-based data only

Supports ex vivo pharmacodynamic study design in complex biological matrices.

Whole-blood IC50 not systematically documented for comparator; direct matrix comparison limited.

Evidence Dimension	STING inhibition in human whole blood (IC50)
Target Compound Data	31 nM
Comparator Or Baseline	H-151: Primary potency typically reported in cell-based or biochemical assays; direct human whole blood IC50 data not systematically documented
Quantified Difference	Available quantitative whole-blood data for the target compound; data for comparator is largely inferential from cellular IC50 values
Conditions	Human whole blood stimulated with STING agonist, measuring downstream cytokine or reporter output

Why This Matters

Whole-blood activity data is essential for designing ex vivo pharmacodynamic studies and for translating in vitro potency to potential in vivo dosing regimens, ensuring the selected compound will function under clinically relevant plasma protein binding and metabolic conditions.

• [1] STING antagonist 1 Product Data Sheet, PeptideDB. Human whole blood IC50 of 31 nM. View Source

Species Selectivity vs. C-176

STING antagonists exhibit significant species-dependent activity, a factor frequently overlooked in compound selection. The mouse-selective inhibitor C-176 potently inhibits mouse STING but shows substantially reduced activity on human STING . STING antagonist 1, by contrast, is characterized primarily as a human STING antagonist with an IC50 of 3.8 nM , making it inherently suitable for human mechanistic studies and translational assays. This species bias has a direct procurement implication: laboratories focused on human target validation should avoid compounds like C-176, which, despite their literature prevalence in mouse models, will yield misleading negative results in human cell-based systems.

Species selectivity vs C-176

Class-level inference

Human-active (IC50 3.8 nM) vs mouse-selective

Species context: human STING engagement not reproducible with mouse-selective tools.

Mouse STING potency not reported for target compound; class inference from species-ortholog profiles.

Evidence Dimension	Species specificity of STING inhibition
Target Compound Data	Human STING IC50 of 3.8 nM; potency on mouse STING not explicitly reported
Comparator Or Baseline	C-176: potent mouse STING inhibitor, reduced activity on human STING
Quantified Difference	Qualitative species selectivity difference: human-active (STING antagonist 1) versus mouse-selective (C-176)
Conditions	Species-orthologous STING protein assays

Why This Matters

Selecting an inappropriate species-selective tool compound can lead to failed target engagement studies, wasted resources, and erroneous conclusions about the role of STING in human disease biology.

Recommended Applications for STING Antagonist 1

Autoimmune Disease Cellular Models

Based on its 3.8 nM IC50, STING antagonist 1 is optimally deployed in human cell lines (e.g., THP-1, primary fibroblasts, or PBMCs) requiring near-complete inhibition of cGAS-STING-dependent type I interferon and inflammatory cytokine production. Its 20-fold higher potency over SN-011 means lower working concentrations (e.g., 10-100 nM) achieve comparable pathway suppression, reducing solvent (DMSO) exposure and minimizing off-target effects in long-term culture experiments . Typical applications include mechanistic studies of STING gain-of-function mutations in SAVI or familial chilblain lupus models.

Translational Whole Blood Pharmacodynamics

The validated human whole blood IC50 of 31 nM makes STING antagonist 1 a preferred reagent for ex vivo stimulation-inhibition assays using human blood samples. This application scenario is critical for translational laboratories correlating STING pathway activity with disease severity in conditions such as systemic lupus erythematosus or Aicardi-Goutières syndrome . The quantitative whole-blood benchmark allows researchers to reliably estimate the plasma-achievable concentration required for pathway modulation, a parameter not systematically available for several competing tools like H-151.

Human-Specific Target Validation

For drug discovery programs focused on human STING, STING antagonist 1 overcomes the critical limitation of mouse-selective inhibitors like C-176 that cannot be used to interrogate human biology [1]. Its human-centric activity profile is essential for target validation in human primary cells, human tissue explants, and assays utilizing recombinant human STING protein. Procurement teams supporting human translational research should specify this compound to avoid the wasted expenditure and misleading negative results associated with mouse-selective analogs.

Application

Selection Property

Validation Focus

Autoimmune disease cellular models

STING pathway inhibition context

Target engagement at low working concentrations; minimized solvent/off-target effects

Ex vivo whole blood pharmacodynamics

Whole-blood activity benchmark

Pharmacodynamic response in physiologically relevant matrix; plasma-achievable concentration estimation

Human-specific target validation

Human species selectivity

Human primary cell and recombinant protein target engagement; avoids mouse-selective tool limitations

• [1] STING Inhibitor Comparison, AdooQ Bioscience. H-151 is a covalent human STING antagonist; C-176 is a mouse-selective covalent STING inhibitor. View Source